N-[1-(2-cyanoethyl)-4-(4-fluorophenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[1-(2-cyanoethyl)-4-(4-fluorophenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C16H17F4N3O/c17-12-4-2-11(3-5-12)13-6-9-23(8-1-7-21)10-14(13)22-15(24)16(18,19)20/h2-5,13-14H,1,6,8-10H2,(H,22,24)
• InChI Key: CXVYSMMJYPDHQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)NC(=O)C(F)(F)F)CCC#N
• Molecular Formula: C16H17F4N3O
• Molecular Weight: 343.32 g/mol

Description

N-[1-(2-cyanoethyl)-4-(4-fluorophenyl)piperidin-3-yl]-2,2,2-trifluoroacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as NUC-3373 and has been synthesized using various methods. In

Mechanism of Action

NUC-3373 inhibits thymidylate synthase by binding to its active site and preventing the formation of thymidylate, a precursor to DNA synthesis. This inhibition leads to a decrease in DNA synthesis and an increase in DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects
NUC-3373 has been shown to have potent anti-tumor activity in preclinical studies. It has been found to be effective against a variety of cancer cell lines, including colorectal, pancreatic, and breast cancer. NUC-3373 has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

NUC-3373 has several advantages for lab experiments, including its potency and selectivity for thymidylate synthase. However, it also has limitations, such as its potential toxicity and the need for further studies to determine its efficacy in vivo.

Future Directions

NUC-3373 has several potential future directions for research, including its use in combination with other cancer treatments, its efficacy in animal models, and its potential as a therapeutic agent for other diseases. Further studies are needed to determine the safety and efficacy of NUC-3373 in humans, as well as its potential for drug development.

Synthesis Methods

NUC-3373 can be synthesized using various methods, including the reaction of 4-fluorobenzaldehyde with 1-(2-cyanoethyl)piperidine in the presence of trifluoroacetic anhydride. Another method involves the reaction of 4-fluorobenzaldehyde with 1-(2-cyanoethyl)piperidine in the presence of trifluoroacetic acid and acetic anhydride. The resulting product is then treated with trifluoroacetic anhydride to yield NUC-3373.

Scientific Research Applications

NUC-3373 has potential applications in medical research, particularly in the field of cancer treatment. It is a potent inhibitor of thymidylate synthase, an enzyme that is essential for DNA synthesis. Inhibition of thymidylate synthase can lead to DNA damage and cell death, making NUC-3373 a promising candidate for cancer treatment.